Journal Name:Journal of Chromatographic Science
Journal ISSN:0021-9665
IF:1.555
Journal Website:http://www.j-chrom-sci.com/
Year of Origin:1969
Publisher:Oxford University Press
Number of Articles Per Year:114
Publishing Cycle:Monthly
OA or Not:Not
Correction to “Model Evaluation of Secondary Chemistry due to Disinfection of Indoor Air with Germicidal Ultraviolet Lamps”
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-07-05 , DOI: 10.1021/acs.estlett.3c00382
In Section S3 of the Supporting Information of the final published paper (https://pubs.acs.org/doi/10.1021/acs.estlett.2c00599), the 222 nm UV intensity in the simulations was reported to be 3.9 × 1012 photons cm–2 s–1. This number was for the simulations done for the initial submission of the paper. During the revision of the paper, new simulations were performed using a 222 nm UV intensity of 2.6 × 1012 photons cm–2 s–1, corresponding to a fluence rate of 2.3 μW cm–2 (41% of the ACGIH eye TLV and 288% of the ICNIRP exposure limit). (1) However, the value of the 222 nm UV intensity was not updated in the Supporting Information; a revised Supporting Information file with the correct number is included here. This error does not affect any other text or results in the final published paper. We apologize for any confusion that this error may have caused the readers. The Supporting Information is available free of charge at https://pubs.acs.org/doi/10.1021/acs.estlett.3c00382. Details about the model setup (reaction scheme, species lumping, indoor emission, outdoor air composition, initial conditions, effective virus-removal rates of GUV), RO2 fates in the GUV254 cases, concentrations in the irradiated and unirradiated zones in the GUV254 cases, and sensitivity cases for highly polluted conditions (PDF) Most electronic Supporting Information files are available without a subscription to ACS Web Editions. Such files may be downloaded by article for research use (if there is a public use license linked to the relevant article, that license may permit other uses). Permission may be obtained from ACS for other uses through requests via the RightsLink permission system: http://pubs.acs.org/page/copyright/permissions.html. This article references 1 other publications. This article has not yet been cited by other publications. This article references 1 other publications. The Supporting Information is available free of charge at https://pubs.acs.org/doi/10.1021/acs.estlett.3c00382. Details about the model setup (reaction scheme, species lumping, indoor emission, outdoor air composition, initial conditions, effective virus-removal rates of GUV), RO2 fates in the GUV254 cases, concentrations in the irradiated and unirradiated zones in the GUV254 cases, and sensitivity cases for highly polluted conditions (PDF) Most electronic Supporting Information files are available without a subscription to ACS Web Editions. Such files may be downloaded by article for research use (if there is a public use license linked to the relevant article, that license may permit other uses). Permission may be obtained from ACS for other uses through requests via the RightsLink permission system: http://pubs.acs.org/page/copyright/permissions.html.
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Wars and Pandemics: AMR Accelerators of the 21st Century?
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-03-26 , DOI: 10.1021/acs.estlett.3c00020
Since the development of antibiotics, microorganisms have developed resistance to the germicidal effects. (1,2) In 2019, 1.27 million people died due to antimicrobial resistance (AMR), which ranked higher than the mortality associated with human immunodeficiency virus (HIV) (864 000) and malaria (643 000). If left unchecked, approximately 10 million people could die annually from AMR by 2050. (3) To direct the effects of AMR comprehensively and put policies into place at the national level, in 2016 the United Nations called for coordinated action. (4) AMR Industry Alliance assists the pharmaceutical industries in putting into practice measures to reduce the potential influence of pharmaceutical manufacturing on the spread of AMR via one of its milestones to publish anticipated no-effect concentrations (PNECs) of known antibiotics. (5) Although several novel technologies and approaches have been developed for combating AMR, for example, reverse vaccinology, (6) structural vaccinology, (7) and artificially designed bacterial outer membrane vesicles (OMVs), (8) such developments and progress are moving too slowly to be effective. In this Highlight, we consider the impact of wars and pandemics on AMR and the potential for accelerated antimicrobial resistance development. With the rise of socioeconomic development, nuclear weapons, and technological development, war seems archaic. However, throughout the past several decades, the number of conflicts has increased, regardless of their ferocity, and a majority of them have continued to occur in developing countries. Eight times as many members of the British army perished from sickness during the Napoleonic wars than from wounds received in combat. Two-thirds of the projected military deaths during the American civil conflict were attributed to diseases such as dysentery, pneumonia, malaria, and typhoid, which was termed the third army, which prolonged the war by two years. (9) The disease-related death toll due to typhoid and cholera was 3.8 times greater than war deaths in the Crimean war. (10) Exposure to a war environment, unhygienic conditions [e.g., lice containing Bartonella quintana causing trench fever (11) and typhoid (Salmonella typhi)], war-related stress, and geopolitical consequences of war might impact immune systems leading to more susceptibility to diseases. The longer a war prevails, the more resources, including food, are diverted from the public, elevating health issues and weak immunity. In the Vietnam war (1955–1975), dextroamphetamine use increased from 3.2% to 5.2%. (12) War settings make it difficult or impossible to access medical help due to disrupted transportation networks and the destruction of healthcare facilities, leading to prolonged injuries without treatment that cause infections. Inoperative hospitals, migration to war-safe zones, and discontinuation of medications trigger secondary infection(s) and resistance to drug(s). In addition to the current COVID-19 pandemic, the globe has been struck by four major pandemics since 1900: Spanish Flu (1918), Asian Flu (1957), Hong Kong Flu (1968), and H1N1 Swine Flu (2009). Through wars and pandemics, new types of wounds, infections, and diseases emerge, urgently requiring medicines and treatment procedures, leading to a spike in the consumption and excretion of pharmaceutical products, in particular antibiotics. (13) The demand for pharmaceuticals in Portugal increased by 60% within a week after the World Health Organization declared COVID-19 a pandemic. India witnessed an increase of 38 million doses of azithromycin. In Wuhan, China, 71% of the nonsurvivors were treated with antibiotics. In addition, (i) sulfonamides introduced to treat Neisseria gonorrheae in the 1930s were found to be less effective in soldiers stationed in Italy and Sicily during WW II (1939–1945) and penicillin production increased approximately 325%, leading to subsequent reports of AMR (e.g., penicillin-resistant Escherichia coli in 1940). (ii) Tetracycline and erythromycin, which were extensively used during the Asian flu pandemic (1957–1958), became ineffective against Streptococcus pyogenes discovered in Japan in the mid-1970s. (iii) Ingavirin and oseltamivir, prescribed during the Russian Flu (1977–1979), were gradually found to be ineffective against influenza A virus when by 2007–08 oseltamivir resistance H1N1 was discovered. (iv) In the Syrian (since 2011) and Yemenis conflicts (since 2014), Klebsiella pneumoniae, E. coli, and Pseudomonas aeruginosa developed AMR to ciprofloxacin, gentamycin, tobramycin, and amikacin. (v) During the Iraq war (2003–2011), multidrug resistance Acinetobacter baumannii infection was spread. (vi) During the Ukrainian conflict (2014 to the present), bacteria like Acinetobacter, P. aeruginosa, E. coli, and Staphylococcus aureus acquired resistance to combat antibiotics such as fluoroquinolones, carbapenems, and relevant aminoglycosides. AMR is also fueled by heavy metal exposure from the demolition of the built environment and exudation of antibiotics from treatment plants during the war. This time line of war and discovery of drugs along with the developed resistance microbes, case fatality risk, mortality rate of human diseases, and time required for new drug discovery to clinical approval are summarized in Figure 1. Figure 1. (A) Timeline of war, conflicts, and disease outbreaks along with the occurrence of AMR. (B) Case fatality risk (CFR) (13) of various human diseases and mortality rates of common human pathogenic bacteria. (14) (C) Time line of the drug discovery process (15) (created with BioRender.com). The war in Ukraine is a reminder of the ongoing certainty of future conflict, and the COVID-19 pandemic is a reminder of the rapidity and force of a global disease. Antimicrobial resistance cannot be solved but is only effectively managed. The challenge for the international community is to address the issue of antibiotic resistance as quickly as possible as it occurs, whether through refining protocols of when antibiotics are prescribed, extensive R&D, etc. Novel research must focus on the rapid diagnosis of AMR. While the distribution of medicines and medical facilities should not be disrupted during the war, harmonized and standardized protocols should be formulated and disseminated globally in response to AMR development. Overtaxed hospitals must continue to prioritize hospital sanitation and staff hygiene to minimize the spread of resistant pathogens. In addition, international efforts are required to find alternative advanced treatments to combat new resistance infections. In summary, a rapid international strategy and response are necessary to effectively manage this silent and global AMR pandemic. M.K. conceptualized and visualized the work. R.S. and V.S. wrote the first draft of the manuscript with input from M.K. P.M. made the figure in consultation with M.K, reviewed the manuscript, and gave further input about the manuscript. M.K. then revised the manuscript with input from J.M., F.L., and D.B. Dr. Manish Kumar has been a Professor and Head of the Sustainability Cluster in the School of Engineering at UPES, Dehradun, India, since 2021. He serves as a Distinguished Professor in Water Science in the School of Engineering and Sciences, Tec de Monterrey, Mexico. After completing his Ph.D. from the University of Tokyo, Japan, he served on the faculty at Tezpur University, Assam, and Indian Institute of Technology (IIT) Gandhinagar, Gujarat, India. He worked at the University of Nebraska Lincoln (UNL), United States, as Visiting Faculty. His academic career has included work at Kunsan National University, South Korea; Uppsala University, Sweden; and JNU, New Delhi, India. He was featured in the list of the top 2% of the researchers in the world and is a Fellow of the Royal Society of Chemistry (FRSC). He was on the expert panel for UNEP on antimicrobial resistance. Dr. Kumar's research focuses on ascertaining, broadening, comprehending, and developing various dimensions of the fate, transport, and remediation of geogenic, micro, microbial, and emerging contaminants in freshwater systems. He renders editorial services to journals like Environmental Science & Technology Letters, ACS ES&T Engineering, npj Clean Water, Science of the Total Environment, Current Pollution Report, Groundwater for Sustainable Development, Reviews of Environmental Contamination and Toxicology, and Hydrological Research Letters. The authors are grateful for the support received from the Science and Engineering Research Board (SERB) of the Government of India, Department of Science and Technology, for supporting this ongoing research by a sponsored research project (SERB/CVD/2022/000033, May 2022). The authors also thank Tecnologico de Monterrey for bringing together some of the authors of this work and UPES, Dehradun, for hosting the project. This article references 15 other publications. This article has not yet been cited by other publications. Figure 1. (A) Timeline of war, conflicts, and disease outbreaks along with the occurrence of AMR. (B) Case fatality risk (CFR) (13) of various human diseases and mortality rates of common human pathogenic bacteria. (14) (C) Time line of the drug discovery process (15) (created with BioRender.com). Dr. Manish Kumar has been a Professor and Head of the Sustainability Cluster in the School of Engineering at UPES, Dehradun, India, since 2021. He serves as a Distinguished Professor in Water Science in the School of Engineering and Sciences, Tec de Monterrey, Mexico. After completing his Ph.D. from the University of Tokyo, Japan, he served on the faculty at Tezpur University, Assam, and Indian Institute of Technology (IIT) Gandhinagar, Gujarat, India. He worked at the University of Nebraska Lincoln (UNL), United States, as Visiting Faculty. His academic career has included work at Kunsan National University, South Korea; Uppsala University, Sweden; and JNU, New Delhi, India. He was featured in the list of the top 2% of the researchers in the world and is a Fellow of the Royal Society of Chemistry (FRSC). He was on the expert panel for UNEP on antimicrobial resistance. Dr. Kumar's research focuses on ascertaining, broadening, comprehending, and developing various dimensions of the fate, transport, and remediation of geogenic, micro, microbial, and emerging contaminants in freshwater systems. He renders editorial services to journals like Environmental Science & Technology Letters, ACS ES&T Engineering, npj Clean Water, Science of the Total Environment, Current Pollution Report, Groundwater for Sustainable Development, Reviews of Environmental Contamination and Toxicology, and Hydrological Research Letters. This article references 15 other publications.
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Air Quality Forecasting with Inversely Updated Emissions for China
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-06-26 , DOI: 10.1021/acs.estlett.3c00266
Air quality forecasting relies heavily on accurate emission inventories. However, “bottom-up” inventories are often compiled for past years, leading to significant uncertainty in forecasting. In this study, we propose an operational air quality forecasting approach that incorporates online updates of emissions. Alongside the conventional 7 day forecasting, our approach conducts 24 h ensemble simulations for the ensemble Kalman filter to estimate emissions inversely. Specifically, it updates the emissions of CO, SO2, NOx, volatile organic compounds, and other precursors of PM2.5 and PM10 by assimilating observations of CO, SO2, NO2, O3, PM2.5, and PM10, respectively. Compared with the same ensemble forecasting for both emission estimations and forecasting, this approach reduces the computational cost by 84%, making it feasible for operational forecasting. We apply this approach to operational air quality forecasting in China. The results from January to February 2022 show that the root-mean-square errors are reduced by 7.1% from 40.7 to 37.8 μg m–3 for PM2.5. Similar reductions of 8.2–30.5% are found for CO, SO2, NO2, O3, and PM10. Moreover, the updated emissions reveal the impact of emission control measures during the Beijing 2022 Winter Olympics, indicating reductions in NOx emissions of 53.5%, 42.7%, and 48.6% in Beijing, Zhangjiakou, and Hebei, respectively.
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Socio-Economic Factors Impact US Dietary Exposure to Halogenated Flame Retardants
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-05-17 , DOI: 10.1021/acs.estlett.3c00224
Although diet is an important route of exposure for brominated flame retardants (BFRs), little is known of their presence in US food. Therefore, we purchased meat, fish, and dairy product samples (n = 72) in Bloomington, IN, from 3 stores representing national retail chains at different price levels. Composite samples (n = 42) were analyzed for polybrominated diphenyl ethers (PBDEs), hexabromocyclododecane (HBCDD), novel BFRs (NBFRs), and dechlorane plus (DP). Concentrations of total halogenated flame retardants (HFRs) ranged between 54 and 1,400 pg/g ww, with PBDEs being the predominant compounds. Concentrations of NBFRs, but not PBDEs, in US food items were significantly impacted by price, raising the issue of environmental justice. Nonorganic food generally had a higher abundance of BDE-209 than organic food items. Estimates of dietary exposure revealed that meat and cheese consumption contribute most to the overall HFR intake and that intakes are highest for children and for non-Hispanic Asians. Taking into account several caveats and limitations of this study, these results as a whole suggest that health burdens from dietary exposure to HFRs have become minimal for US citizens, highlighting the positive impact of regulatory efforts.
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Celebrating Native Chemists and Encouraging More Native Talent in STEM
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-07-11 , DOI: 10.1021/acs.estlett.3c00428
National Science Foundation. Graduate students in science, engineering, and health in all institutions, by field, citizenship, ethnicity, and race: 2011–16. https://ncsesdata.nsf.gov/gradpostdoc/2016/html/GSS2016_DST_13.html (accessed 2023-05-05). Cajete, G. On Science, Culture, and Curriculum: Enhancing Native American Participation in Science-Related Fields. Tribal College Journal of American Indian Higher Education, February 21, 2020 https://tribalcollegejournal.org/on-science-culture-and-curriculum-enhancing-native-american-participation-in-science-related-fields/ (accessed 2023-05-05). The opportunity to create a design for the ACS Cover Art Series was met by my imagination with immediate intrigue and inspiration, and within 10 minutes an idea had formed. Another few minutes (perhaps a bit longer) on the Internet affirmed my concept and decision to submit art that would feature Native American/First Nation/Indigenous chemists. Numerous factors influenced my design. One is my personally heightened awareness of North American Indigenous people due to both my own ancestral heritage and my institution’s current examination of its relationship to its local environment and the Indigenous people who lived there. More importantly, though, is the recognized lack of scientists who identify as Native American/First Nation/Indigenous, particularly chemists, in the scientific community. This lack can be largely attributed to the fact that Indigenous representation in higher education has been challenged by centuries of political, social, and educational inequities. As a result, there is a deficit, compared to other ethnicities, of graduate students entering STEM fields.a This then leads to a deficit of models and mentors for younger students. Another contributing factor is that science, or at least the way it is commonly taught and practiced, is often at odds with the knowledge, worldviews, Native science, and even learning styles of Indigenous people.b From such discordance can emerge conflicted, or worse, negative perceptions of science, further impeding interest and entrance into scientific fields. Several prominent chemists, who are also strong advocates for increasing the number of Native American/First Nation scientists, are working diligently to raise awareness of these issues and attract interest in scientific fields among members of their community. They acknowledge how cultural beliefs may often be in contention with scientific conversations but have been working to engage and encourage Native American talent in the STEM fields. Dr. Jani Ingram is Regents’ Professor of Chemistry and Biochemistry at Northern Arizona University. Her research of environmental contaminants with respect to health, specifically chronic uranium exposure and cancer risk, is influenced by her membership in the Navajo tribe. Among other initiatives, she serves as Director of the Bridging Native American Students to Bachelor’s Degree (BRIDGES) program. Dr. Joslyn Lee is currently an Assistant Professor of Chemistry at Fort Lewis College. Her excitement about teaching science and her desire to see more underrepresented people is reflected in her work. She developed an undergraduate research experience targeted for American Indian and Alaskan Native students and created a toolkit of recommendations for bringing the worlds of Native culture and academia together. Dr. Naomi Lee is a tenure-track Assistant Professor in the Department of Chemistry and Biochemistry at Northern Arizona University. She applies her expertise in biomedical research to improve the health care of American Indians and Alaska Natives (AIAN) and is involved in STEM education and mentoring programs aimed at increasing representation of AIAN students. Dawn Pratt is an educational technologist with a Master’s Degree in Chemistry whose mission is to lead the way of Indigenizing STEM. She founded Askenootow STEM Enterprise Inc., which develops lesson activities that intertwine STEM content with cultural, linguistic, and land-based teachings. Dr. Erik J. Sorensen, the Arthur Allan Patchett Professor in Organic Chemistry and Professor of Chemistry at Princeton University, has identified several cultural challenges that limit attraction and retention of Native talent. He notes the need for more role models, which requires a more diverse faculty. He also suggests the importance of those already working in the sciences to share with Native students, who are often so deeply connected to their homes and cultures, the value of a STEM career and the benefits it could have for Native communities. Recognition of these chemists and other Native scientists, as well as an awareness of numerous professional societies and a growing body of literature specifically addressing issues of Native American/First Nation/Indigenous representation in scientific fields, including environmental science and technology, will hopefully assist in raising the profile and numbers of this underrepresented community. Lisa M. Villa is the Digital Scholarship Librarian at the College of the Holy Cross. She manages CrossWorks, the institutional repository for Holy Cross, supports scholarly communication services and programs, and assists with efforts for outreach and engagement. Having held a variety of positions in the Holy Cross Libraries, she is excited to work more closely with the Archives and Distinctive Collections department as their digital initiatives expand. Lisa received her M.L.I.S. from the University of Rhode Island and her B.A. in English from the College of the Holy Cross. National Science Foundation. Graduate students in science, engineering, and health in all institutions, by field, citizenship, ethnicity, and race: 2011–16. https://ncsesdata.nsf.gov/gradpostdoc/2016/html/GSS2016_DST_13.html (accessed 2023-05-05). Cajete, G. On Science, Culture, and Curriculum: Enhancing Native American Participation in Science-Related Fields. Tribal College Journal of American Indian Higher Education, February 21, 2020 https://tribalcollegejournal.org/on-science-culture-and-curriculum-enhancing-native-american-participation-in-science-related-fields/ (accessed 2023-05-05). This article has not yet been cited by other publications. Lisa M. Villa is the Digital Scholarship Librarian at the College of the Holy Cross. She manages CrossWorks, the institutional repository for Holy Cross, supports scholarly communication services and programs, and assists with efforts for outreach and engagement. Having held a variety of positions in the Holy Cross Libraries, she is excited to work more closely with the Archives and Distinctive Collections department as their digital initiatives expand. Lisa received her M.L.I.S. from the University of Rhode Island and her B.A. in English from the College of the Holy Cross.
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Application of Hydrothermal Alkaline Treatment to Spent Granular Activated Carbon: Destruction of Adsorbed PFASs and Adsorbent Regeneration
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-04-10 , DOI: 10.1021/acs.estlett.3c00161
Granular activated carbon (GAC) adsorption is the most common technology applied to treat water contaminated with per- and polyfluoroalkyl substances (PFASs), but rapid exhaustion of the media necessitates frequent replacement and costly off-site thermal regeneration. Here, we extend the application of hydrothermal alkaline treatment (HALT), which uses strong alkali and near-critical temperatures and pressures (e.g., 350 °C, 16.5 MPa, and 1 M NaOH) to degrade and mineralize PFASs, to the regeneration of spent GAC. Mass balance experiments wherein a known mass of perfluorooctanesulfonate (PFOS) was adsorbed onto GAC prior to treatment showed that HALT achieved >99% destruction of PFOS and 96 ± 4% defluorination with no observed fluoro-organic intermediates [167 g L–1 GAC, 350 °C, 1 M NaOH, trxn = 400 min, and 10–15 mg of PFOS (g of GAC)−1]. Treatment of GAC collected from a field pilot study also showed effective destruction of the range of adsorbed PFASs. Moreover, repeated HALT cycles did not significantly affect the GAC specific surface area, and similar adsorption isotherms for perfluoropentanoic acid and PFOS were recorded for virgin and HALT-treated GAC. These findings suggest a promising strategy for on-site regeneration of PFAS-contaminated GAC and other adsorbent media that may be an alternative to off-site thermal regeneration practices.
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Are Animal Disease Reservoirs at Risk of Human Antiviral Exposure?
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-04-05 , DOI: 10.1021/acs.estlett.3c00201
Novel viral pathogens are causing diseases to emerge in humans, a challenge to which society has responded with technological innovations such as antiviral therapies. Antivirals can be rapidly deployed to mitigate severe disease, and with vaccines, they can save human lives and provide a long-term safety net against new viral diseases. Yet with these advances come unforeseen consequences when antivirals are inevitably released to the environment. Using SARS-CoV-2 as a case study, we identify global patterns of overlap between bats and elevated pharmaceutical concentrations in surface waters. We model how freshwater contamination by antivirals could result in exposure to insectivorous bats via consumption of emergent insects with aquatic larvae, ultimately risking the evolution of antiviral-resistant viruses in bats. The consequences of widespread antiviral usage for both human and ecosystem health underscore urgent frontiers in scientific research, antiviral development, and use.
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Machine Learning Based Prediction of Enzymatic Degradation of Plastics Using Encoded Protein Sequence and Effective Feature Representation
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-06-19 , DOI: 10.1021/acs.estlett.3c00293
Enzyme biocatalysis for plastic treatment and recycling is an emerging field of growing interest. However, it is challenging and time-consuming to identify plastic-degrading enzymes with desirable functionality, given the large number of putative enzyme sequences. There is a critical need to develop an effective approach to accurately predict the enzyme activity in degrading different types of plastics. In this study, we developed a machine-learning-based plastic enzymatic degradation (PED) framework to predict the ability of an enzyme to degrade plastics of interest by exploring and recognizing hidden patterns in protein sequences. A data set integrating information from a wide range of experimentally verified enzymes and various common plastic substrates was created. A new context-aware enzyme sequence representation (CESR) mechanism was developed to learn the abundant contextual information in enzyme sequences, and feature extraction was performed for enzymes at both the amino acid level and global sequence level. Thirteen machine learning classification algorithms were compared, and XGBoost was identified as the best-performing algorithm. PED achieved an overall accuracy of 90.2% and outperformed sequence-based protein classification models from the existing literature. Furthermore, important enzyme features in plastic degradation were identified and comprehensively interpreted. This study demonstrated a new tool for the prediction and discovery of plastic-degrading enzymes.
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Machine Learning Reveals the Parameters Affecting the Gaseous Sulfuric Acid Distribution in a Coastal City: Model Construction and Interpretation
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-04-12 , DOI: 10.1021/acs.estlett.3c00170
Although the fundamental mechanisms of atmospheric new particle formation events are largely associated with gaseous sulfuric acid monomer (SA), the parameters affecting SA generation and elimination remain unclear, especially in coastal areas where certain sulfur-containing precursors are abundant. In this study, we utilized machine learning (ML) in combination with field observations to map the link between SA and the influencing parameters. The developed random forest (RF) model performed well in creating simulations with an R2 of 0.90, and the significant factors were ultraviolet, methanesulfonic acid (MSA), SO2, condensation sink, and relative humidity in descending order. Among the five factors, MSA served as an indicator for sulfur-containing species from marine emissions. The black box of ML was broken to determine the marginal contribution of these five parameters to the model output using partial dependence plots and centered-individual conditional expectation plots. These results indicated that MSA had a positive impact on the performance of the RF model, and a co-occurring relationship was observed between MSA and SA during the nocturnal period. Our findings reveal that sulfur-containing species emitted from the marine environment have an impact on the formation of SA and should be considered in coastal areas.
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Functional Group Properties and Position Drive Differences in Xenobiotic Plant Uptake Rates, but Metabolism Shares a Similar Pathway
Journal of Chromatographic Science ( IF 1.555 ) Pub Date: 2023-06-21 , DOI: 10.1021/acs.estlett.3c00282
Plant uptake of xenobiotic compounds is crucial for phytoremediation (including green stormwater infrastructure) and exposure potential during crop irrigation with recycled water. Experimentally determining the plant uptake for every relevant chemical is impractical; therefore, illuminating the role of specific functional groups on the uptake of trace organic contaminants is needed to enhance predictive power. We used benzimidazole derivatives to probe the impact of functional group electrostatic properties and position on plant uptake and metabolism using the hydroponic model plant Arabidopsis thaliana. The greatest plant uptake rates occurred with an electron-withdrawing functional group at the 2 position; however, uptake was still observed with an electron-donating group. An electron-donating group at the 1 position significantly slowed uptake for both benzimidazole- and benzotriazole-based molecules used in this study, indicating possible steric effects. For unsubstituted benzimidazole and benzotriazole structures, the additional heterocyclic nitrogen in benzotriazole increased plant uptake rates compared to benzimidazole. Analysis of quantitative structure–activity relationship parameters for the studied compounds implicates energy-related molecular descriptors as uptake drivers. Despite significantly varied uptake rates, compounds with different functional groups yielded shared metabolites, including an impact on endogenous glutathione production. Although the topic is complex and influenced by multiple factors in the field, this study provides insights into the impact of functional groups on plant uptake, with implications for environmental fate and consumer exposure.
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SCI Journal Division of the Chinese Academy of Sciences
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化学4区 BIOCHEMICAL RESEARCH METHODS 生化研究方法4区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
3.30 49 Science Citation Index Science Citation Index Expanded Not
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